Cas no 932222-36-1 (3-(diethylamino)propyl(thiophen-2-yl)methylamine)

• Product Name: 3-(diethylamino)propyl(thiophen-2-yl)methylamine
• CAS No: 932222-36-1
• MF: C₁₂H₂₂N₂S
• MW: 226.381481647491
• CID: 5228215
• PubChem ID: 17214921
• Update Time: 2026-03-07

3-(diethylamino)propyl(thiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1,N1-diethyl-N3-(2-thienylmethyl)-
• 3-(diethylamino)propyl(thiophen-2-yl)methylamine

• Inchi： 1S/C12H22N2S/c1-3-14(4-2)9-6-8-13-11-12-7-5-10-15-12/h5,7,10,13H,3-4,6,8-9,11H2,1-2H3
• InChI Key： QIIXKBBSGTYLSE-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CCNCC1SC=CC=1

Additional information on 3-(diethylamino)propyl(thiophen-2-yl)methylamine

Comprehensive Overview of 3-(diethylamino)propyl(thiophen-2-yl)methylamine (CAS No. 932222-36-1)

3-(diethylamino)propyl(thiophen-2-yl)methylamine (CAS No. 932222-36-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique thiophene and diethylamino functional groups, exhibits versatile reactivity and potential applications in drug discovery, catalysis, and advanced material design. Its molecular structure combines a thiophene ring with an amine side chain, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-(diethylamino)propyl(thiophen-2-yl)methylamine has surged due to their role in developing novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets. The compound's CAS No. 932222-36-1 is frequently searched in academic databases, reflecting its growing importance in organic synthesis and drug development.

One of the key trends driving interest in 3-(diethylamino)propyl(thiophen-2-yl)methylamine is the rise of AI-driven drug discovery. Computational models often highlight thiophene derivatives as promising candidates for targeted therapies, and this compound's structural features align with those predictions. Additionally, its amine functionality makes it a candidate for pH-responsive materials, a hot topic in smart material research.

The synthesis of CAS No. 932222-36-1 typically involves multi-step reactions, including alkylation and amination processes. Its purity and stability are critical for downstream applications, which is why analytical techniques like HPLC and NMR spectroscopy are essential for quality control. Researchers often inquire about optimized synthesis routes for this compound, underscoring the need for efficient and scalable production methods.

Beyond pharmaceuticals, 3-(diethylamino)propyl(thiophen-2-yl)methylamine has potential in organic electronics. Its conjugated system and electron-donating groups make it a candidate for conductive polymers and light-emitting diodes (LEDs). This aligns with the global push toward sustainable technologies, as researchers explore alternatives to traditional inorganic materials.

In summary, 3-(diethylamino)propyl(thiophen-2-yl)methylamine (CAS No. 932222-36-1) is a multifaceted compound with broad applications in medicinal chemistry, material science, and catalysis. Its relevance to AI-assisted research and green chemistry initiatives ensures its continued prominence in scientific literature and industrial applications. As interest in tailored organic molecules grows, this compound will likely remain a focal point for innovation.